Cas no 1598284-06-0 (1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene)

• Product Name: 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene
• CAS No: 1598284-06-0
• MF: C₁₂H₁₆FIO
• MW: 322.157719612122
• CID: 6329650
• PubChem ID: 114772178
• Update Time: 2025-11-01

1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene
• EN300-1134424
• 1-[1-(tert-butoxy)-2-iodoethyl]-2-fluorobenzene
• 1598284-06-0

• Inchi： 1S/C12H16FIO/c1-12(2,3)15-11(8-14)9-6-4-5-7-10(9)13/h4-7,11H,8H2,1-3H3
• InChI Key： OZMZOMBTJYEGAV-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1F)OC(C)(C)C

Computed Properties

• Exact Mass: 322.02299g/mol
• Monoisotopic Mass: 322.02299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene

1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene: An Overview of a Promising Compound (CAS No. 1598284-06-0)

1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene (CAS No. 1598284-06-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a tert-butoxy group, an iodoethyl substituent, and a fluorinated benzene ring. These functional groups contribute to its unique chemical properties and potential applications in various scientific and industrial domains.

The tert-butoxy group is known for its stability and ability to enhance the lipophilicity of molecules, making it a valuable component in the design of drugs and other bioactive compounds. The presence of this group can significantly influence the solubility, permeability, and metabolic stability of the molecule, which are crucial factors in drug development. Additionally, the tert-butoxy group can serve as a protecting group in synthetic routes, facilitating the synthesis of complex molecules with high yields and purity.

The iodoethyl substituent is another key feature of this compound. Iodine is a heavy atom that can significantly affect the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. In medicinal chemistry, iodine-containing compounds are often used as radiolabeling agents for imaging studies or as precursors for radiotherapy applications. The iodoethyl group can also be used as a handle for further functionalization, allowing for the introduction of additional substituents or modifications to tailor the compound's properties for specific applications.

The fluorobenzene ring is a common motif in pharmaceuticals due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs. Fluorine atoms can enhance the lipophilicity and metabolic stability of molecules, while also affecting their binding affinity to biological targets. The presence of a fluorinated benzene ring in 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene suggests that this compound may have potential as a lead molecule for drug discovery programs targeting various diseases.

Recent research has highlighted the potential applications of 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene in several areas. For instance, studies have shown that compounds with similar structures exhibit promising antiviral activity against various viral pathogens, including influenza and herpes viruses. The unique combination of functional groups in this compound may contribute to its ability to interfere with viral replication processes or inhibit viral entry into host cells.

In addition to its antiviral properties, 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells while sparing normal cells, suggesting its potential as a therapeutic candidate for cancer treatment. The mechanism of action may involve modulation of signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene has been optimized using modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organocatalysis. These methods allow for high yields and excellent purity, making it feasible to produce this compound on a larger scale for further research and development. The synthetic route also provides opportunities for structural modifications to explore structure-activity relationships (SAR) and optimize the compound's properties for specific applications.

In conclusion, 1-1-(tert-butoxy)-2-iodoethyl-2-fluorobenzene (CAS No. 1598284-06-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combining a tert-butoxy group, an iodoethyl substituent, and a fluorobenzene ring, offers valuable opportunities for drug discovery and development. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its significance in advancing scientific knowledge and improving human health.